Ethyl 2-amino-3-(3-fluorophenyl)propanoate hydrochloride

• IUPAC Name: ethyl 2-amino-3-(3-fluorophenyl)propanoate;hydrochloride
• InChI: InChI=1S/C11H14FNO2.ClH/c1-2-15-11(14)10(13)7-8-4-3-5-9(12)6-8;/h3-6,10H,2,7,13H2,1H3;1H
• InChI Key: OPBAULNCDHDSLP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC(=CC=C1)F)N.Cl
• Molecular Formula: C11H15ClFNO2
• Molecular Weight: 247.69 g/mol

Description

Ethyl 2-amino-3-(3-fluorophenyl)propanoate hydrochloride is a chemical compound with the CAS Number: 457654-51-2. Its molecular weight is 247.7. The IUPAC name for this compound is ethyl 2-amino-3-(3-fluorophenyl)propanoate hydrochloride. It is stored at a temperature of 4 degrees Celsius. The compound is in powder form.

Molecular Structure Analysis

The InChI code for Ethyl 2-amino-3-(3-fluorophenyl)propanoate hydrochloride is 1S/C11H14FNO2.ClH/c1-2-15-11(14)10(13)7-8-4-3-5-9(12)6-8;/h3-6,10H,2,7,13H2,1H3;1H. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

Ethyl 2-amino-3-(3-fluorophenyl)propanoate hydrochloride is a powder. It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Polymorphism in Pharmaceutical Compounds

Ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl} propanoate hydrochloride exhibits polymorphism, presenting a challenge for analytical and physical characterization in pharmaceutical research. Two polymorphic forms have been characterized using spectroscopic and diffractometric techniques, including capillary powder X-ray diffraction (PXRD) and solid-state nuclear magnetic resonance (SSNMR), to identify subtle structural differences between them (Vogt et al., 2013).

Antitumor Activity of Amino Acid Ester Derivatives

A series of amino acid ester derivatives containing 5-fluorouracil were synthesized to explore their antitumor activity. Among these, a derivative showed significant inhibitory effect against liver cancer BEL-7402, indicating potential for cancer treatment applications (Xiong et al., 2009).

Non-Hydrogen Bond Type Interactions

A unique C⋯π interaction of non-hydrogen bond type was discovered in ethyl (2Z)-2-cyano-3-[(3-fluoro-4-methoxyphenyl)amino]prop-2-enoate, highlighting novel electrostatic interactions which can be significant in the design of new pharmaceuticals (Zhang et al., 2012).

Corrosion Inhibition

Newly synthesized diamine derivatives have been investigated for their potential to inhibit the corrosion of mild steel in hydrochloric solution, offering applications in materials science and engineering (Herrag et al., 2010).

Supramolecular Assembly

The crystal structure and supramolecular assembly of (Z)-ethyl 2-cyano-3-((4-fluorophenyl)amino) acrylate was characterized, revealing a three-dimensional network governed by hydrogen bonds and π⋯π stacking interactions. This study provides insights into the design of molecular materials with specific properties (Matos et al., 2016).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. The precautionary statements are P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

The primary targets of Ethyl 2-amino-3-(3-fluorophenyl)propanoate hydrochloride are currently unknown .

Mode of Action

It is known that the compound contains an indole nucleus, which is a common structure in many bioactive compounds . Indole derivatives have been found to bind with high affinity to multiple receptors, which could potentially be the case for this compound .